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Compound of Interest

Compound Name: Adamantane-1,4-diol

Cat. No.: B1229213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Adamantane-1,4-diol, a dihydroxylated derivative of the rigid tricyclic hydrocarbon

adamantane, serves as a valuable building block in medicinal chemistry and materials science.

Its unique diamondoid structure imparts desirable physicochemical properties such as high

lipophilicity, thermal stability, and a rigid three-dimensional framework. This technical guide

provides a comprehensive overview of Adamantane-1,4-diol, including its chemical identity,

physicochemical properties, a detailed synthesis protocol, and its applications in the context of

drug discovery and development. The strategic incorporation of the adamantane scaffold can

significantly enhance the pharmacokinetic and pharmacodynamic profiles of therapeutic

agents.

Chemical Identity and Properties
Adamantane-1,4-diol is a white solid organic compound. Its rigid, strain-free structure is a key

feature that medicinal chemists leverage to design molecules with improved therapeutic

characteristics.

CAS Number: 20098-16-2[1]

Synonyms:
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1,4-Adamantanediol[1]

Tricyclo[3.3.1.13,7]decane-1,4-diol[1]

1,4-Dihydroxyadamantane[1]

1,4(a)-Dihydroxyadamantane[1]

Physicochemical Data
A summary of the key physicochemical properties of Adamantane-1,4-diol is presented in the

table below. These properties are crucial for its application in synthesis and drug formulation.

Property Value Source

Molecular Formula C₁₀H₁₆O₂ [1][2]

Molecular Weight 168.23 g/mol [2]

Melting Point 327-331 °C [3]

Boiling Point (Predicted) 319.0 ± 10.0 °C [3]

Density (Predicted) 1.312 ± 0.06 g/cm³ [3]

pKa (Predicted) 14.59 ± 0.40 [3]

Appearance Solid [1]

Synthesis of Adamantane-1,4-diol
While various methods exist for the functionalization of the adamantane core, a specific route

to Adamantane-1,4-diol can be adapted from established procedures for 1,4-disubstituted

adamantane stereoisomers. The following is a representative experimental protocol.

Experimental Protocol: Synthesis via Reduction of 1-
Hydroxy-4-(carbethoxymethylene)adamantane
This synthesis involves the reduction of a ketoester precursor to the corresponding diol.
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Materials:

1-Hydroxy-4-(carbethoxymethylene)adamantane

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous sodium sulfate (Na₂SO₄) solution

Magnesium sulfate (MgSO₄)

Standard laboratory glassware and workup equipment

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen

or argon), suspend lithium aluminum hydride (LiAlH₄) in anhydrous diethyl ether or THF.

Addition of Precursor: Dissolve 1-hydroxy-4-(carbethoxymethylene)adamantane in the same

anhydrous solvent and add it dropwise to the stirred LiAlH₄ suspension at 0 °C (ice bath).

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat to reflux for several hours, monitoring the reaction progress by

thin-layer chromatography (TLC).

Quenching: Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlH₄ by

the slow, dropwise addition of a saturated aqueous solution of sodium sulfate.

Workup: Filter the resulting mixture through a pad of Celite® and wash the filter cake

thoroughly with the solvent. Dry the organic filtrate over anhydrous magnesium sulfate

(MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

Purification: The crude Adamantane-1,4-diol can be purified by recrystallization or column

chromatography to afford the final product as a white solid.
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This protocol is a general representation and may require optimization based on specific

laboratory conditions and the purity of the starting materials.

Role in Drug Discovery and Development
The adamantane scaffold is a "privileged" structure in medicinal chemistry, primarily due to its

unique combination of rigidity and high lipophilicity. Incorporating an adamantane moiety into a

drug candidate can significantly influence its absorption, distribution, metabolism, and excretion

(ADME) properties.

The Adamantane Advantage
The incorporation of the adamantane cage into a molecule can:

Increase Lipophilicity: The non-polar, bulky nature of adamantane enhances the lipophilicity

of a compound, which can improve its ability to cross biological membranes, including the

blood-brain barrier.

Enhance Metabolic Stability: The rigid cage structure can sterically hinder the metabolic

degradation of nearby functional groups, prolonging the drug's half-life in the body.[3]

Provide a 3D Scaffold: Adamantane offers a rigid, three-dimensional framework that allows

for the precise spatial orientation of pharmacophoric groups, leading to more selective and

potent interactions with biological targets.

The logical workflow for utilizing adamantane scaffolds in drug design is depicted below.

Initial Phase Scaffold Hopping/Modification Outcome

Identify Lead Compound
Poor ADME Properties
(e.g., low lipophilicity,
metabolic instability)

Incorporate Adamantane Scaffold
(e.g., using Adamantane-1,4-diol)

Strategic Design
Improved Pharmacokinetics

- Enhanced Lipophilicity
- Increased Stability

Enhanced Biological Activity
- Better Target Engagement

Click to download full resolution via product page

Caption: Workflow for incorporating adamantane scaffolds in drug design.
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Potential Applications of Adamantane-1,4-diol
Derivatives
While specific biological activities for Adamantane-1,4-diol itself are not extensively

documented in publicly available literature, its di-functional nature makes it an attractive starting

material for the synthesis of a variety of derivatives. The general biological activities of

adamantane derivatives suggest potential therapeutic applications in several areas, including:

Neurodegenerative Diseases: Adamantane derivatives like memantine are well-known N-

methyl-D-aspartate (NMDA) receptor antagonists used in the treatment of Alzheimer's

disease.[4][5] They act as uncompetitive open-channel blockers, preferentially inhibiting the

excessive glutamatergic activity associated with excitotoxicity.[5] The rigid adamantane cage

is crucial for positioning the pharmacophore within the ion channel.

Antiviral Agents: The first approved drug containing an adamantane core was amantadine,

used as an antiviral agent against influenza A.

Anticancer Agents: Novel adamantane derivatives are being investigated for their potential

as anticancer agents, with some showing pro-apoptotic activity.

Antidiabetic Agents: Dipeptidyl peptidase-4 (DPP-4) inhibitors containing an adamantane

moiety, such as saxagliptin and vildagliptin, are used in the management of type 2 diabetes.

[2]

The general mechanism by which adamantane-based NMDA receptor antagonists are thought

to function is through blocking the ion channel, thereby preventing excessive calcium influx

which can lead to neuronal cell death.
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Caption: Role of adamantane-based NMDA antagonists in neuroprotection.

Conclusion
Adamantane-1,4-diol is a synthetically versatile molecule with significant potential in the

development of new therapeutic agents and advanced materials. Its rigid, lipophilic structure

provides a unique and advantageous scaffold for medicinal chemists to address challenges in

drug design, particularly in improving the pharmacokinetic properties of lead compounds. While

the specific biological profile of Adamantane-1,4-diol itself requires further investigation, the

broad and successful application of other adamantane derivatives in medicine underscores the

importance of this structural motif. Future research into the synthesis of novel derivatives of

Adamantane-1,4-diol is likely to yield new compounds with valuable therapeutic properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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